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Compound of Interest

Compound Name: Z-Ser(Tos)-Ome

Cat. No. B554270

In-Depth Technical Guide: Z-Ser(Tos)-OMe

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical reagents is paramount. This guide provides core technical data on Z-Ser(Tos)-OMe,
a key serine derivative.

Core Molecular Data

Z-Ser(Tos)-OMe, also known as N-alpha-Benzyloxycarbonyl-O-tosyl-L-serine methyl ester, is a
commonly used intermediate in peptide synthesis and related research. Its fundamental
properties are summarized below.

Property Value

Chemical Formula C19H2INO7S[1][2][3][4]

Molecular Weight 407.44 g/mol [3]

Synonyms Z-L-Ser(Tos)-OMe, Cbz-Ser(Tos)-OMe[1]
CAS Number 1492-52-0[1][2][4]

Experimental Protocols

Detailed experimental protocols involving Z-Ser(Tos)-OMe are highly dependent on the specific
application (e.g., as a precursor in the synthesis of a larger peptide). A general protocol for its
use would typically involve its reaction with another amino acid or peptide fragment, often

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b554270?utm_src=pdf-interest
https://www.benchchem.com/product/b554270?utm_src=pdf-body
https://www.benchchem.com/product/b554270?utm_src=pdf-body
https://www.peptide.com/product/z-sertos-ome-1492-52-0/
https://chempep.com/product/z-sertos-ome/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8733418.aspx
https://www.pschemicals.com/index.php?p=product&CAS_nr=1492-52-0&id=334836
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8733418.aspx
https://www.peptide.com/product/z-sertos-ome-1492-52-0/
https://www.peptide.com/product/z-sertos-ome-1492-52-0/
https://chempep.com/product/z-sertos-ome/
https://www.pschemicals.com/index.php?p=product&CAS_nr=1492-52-0&id=334836
https://www.benchchem.com/product/b554270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

under conditions that facilitate peptide bond formation. Due to the proprietary and varied nature
of specific synthesis pathways, a universally applicable, detailed experimental protocol is not
provided. Researchers should refer to specific literature relevant to their synthetic target.

Molecular Information Visualization

The following diagram illustrates the fundamental molecular properties of Z-Ser(Tos)-OMe.
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Figure 1: Core molecular data for Z-Ser(Tos)-OMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554270#z-ser-tos-ome-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.pschemicals.com/index.php?p=product&CAS_nr=1492-52-0&id=334836
https://www.benchchem.com/product/b554270#z-ser-tos-ome-molecular-weight-and-formula
https://www.benchchem.com/product/b554270#z-ser-tos-ome-molecular-weight-and-formula
https://www.benchchem.com/product/b554270#z-ser-tos-ome-molecular-weight-and-formula
https://www.benchchem.com/product/b554270#z-ser-tos-ome-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b554270?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

